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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546842

Aspinonene: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aspinonene, a fungal secondary metabolite produced by Aspergillus ochraceus, presents a
unique chemical architecture with largely unexplored biological potential. This technical guide
provides a comprehensive overview of Aspinonene, consolidating all available information on
its chemical identity, biosynthetic pathway, and protocols for its isolation. Notably, there is a
significant gap in the scientific literature regarding its specific mechanism of action, associated
signaling pathways, and quantitative biological activity data, such as IC50 values. This
document aims to serve as a foundational resource to stimulate and guide future research into
the therapeutic promise of this intriguing natural product.

Chemical Identity

Aspinonene is a polyketide with a distinct structure featuring an epoxide ring and multiple
hydroxyl groups. Its chemical identifiers are summarized in the table below for easy reference.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15546842?utm_src=pdf-interest
https://www.benchchem.com/product/b15546842?utm_src=pdf-body
https://www.benchchem.com/product/b15546842?utm_src=pdf-body
https://www.benchchem.com/product/b15546842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

CAS Number 157676-96-5

Molecular Formula CoH1604

Molecular Weight 188.22 g/mol
(2R,3E,5S)-2-[(2R,3S)-3-

IUPAC Name methyloxiran-2-yllhex-3-ene-
1,2,5-triol
INnChI=1S/C9H1604/c1-6(11)3-

inChi 4-9(12,5-10)8-7(2)13-8/h3-4,6-

n
8,10-12H,5H2,1-2H3/b4-
3+/t6-,7-,8+,9+/m0/s1
ZXCYAEKEHIEQHD-

InChlKey

SVQZIREZSA-N

Canonical SMILES

C[C@H]1--INVALID-LINK----
INVALID-LINK--(/C=C/--
INVALID-LINK--0)O

Biosynthesis

The biosynthesis of Aspinonene in Aspergillus ochraceus is intrinsically linked to that of its co-

metabolite, aspyrone. Both compounds originate from a pentaketide precursor. The proposed

biosynthetic pathway involves the formation of a key bisepoxide intermediate. The fate of this

intermediate is dependent on the concentration of dissolved oxygen during fermentation. In low

oxygen conditions, a reduction reaction is favored, leading to the production of Aspinonene.

Conversely, higher oxygen levels promote an oxidation reaction, resulting in the formation of

aspyrone.

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://www.benchchem.com/product/b15546842?utm_src=pdf-body
https://www.benchchem.com/product/b15546842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Low Dissolved O2

High Dissolved Oz

Polyketide Synthase

Acetyl-CoA + 4x Malonyl-CoA
e

A

Hypothetical
Bisepoxide Intermediate

High 02

Aspyrone

Low O2

Click to download full resolution via product page
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546842#aspinonene-cas-number-and-chemical-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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